Cas no 2768655-90-7 (2-(trifluoromethyl)pyridin-3,5,6-d3-4-ol)

• Product Name: 2-(trifluoromethyl)pyridin-3,5,6-d3-4-ol
• CAS No: 2768655-90-7
• MF: C₆H₄F₃NO
• MW: 166.115756988525
• CID: 6826843
• PubChem ID: 172406748
• Update Time: 2025-02-19

2-(trifluoromethyl)pyridin-3,5,6-d3-4-ol Chemical and Physical Properties

Names and Identifiers

• 2768655-90-7
• 2-(trifluoromethyl)pyridin-3,5,6-d3-4-ol
• CS-25026

• Inchi： 1S/C6H4F3NO/c7-6(8,9)5-3-4(11)1-2-10-5/h1-3H,(H,10,11)/i1D,2D,3D
• InChI Key： LKHCWMQMRXAPHX-CBYSEHNBSA-N
• SMILES： FC(C1C([2H])=C(C([2H])=C([2H])N=1)O)(F)F

Computed Properties

• Exact Mass: 166.04332848Da
• Monoisotopic Mass: 166.04332848Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų